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Compound of Interest

Compound Name: 2-(Nonylphenoxy)ethanol

CAS No.: 93-32-3

Cat. No.: B3431802

Get Quote

Executive Summary & Chemical Identity
2-(Nonylphenoxy)ethanol (CAS: 104-35-8), often abbreviated as NP1EO, is a non-ionic

surfactant belonging to the alkylphenol ethoxylate class. Unlike its longer-chain cousins used in

cell lysis buffers (e.g., NP-40, IGEPAL CA-630), NP1EO is a short-chain ethoxylate.

Critical Distinction: NP1EO is lipophilic (low Hydrophilic-Lipophilic Balance) and is frequently

studied as a toxic biodegradation metabolite of commercial detergents. It is significantly more

persistent and toxic to aquatic life than the parent polyethoxylates.[1][2]
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Property Specification

IUPAC Name 2-(4-nonylphenoxy)ethanol

Common Synonyms
Nonylphenol monoethoxylate; NP1EO; Ethylene

glycol nonylphenyl ether

CAS Number 104-35-8 (p-isomer); 27986-36-3 (generic)

Molecular Weight 264.4 g/mol

Physical State Viscous, colorless to pale yellow liquid

Solubility
Soluble in ethanol, acetone, chloroform;

Insoluble/Dispersible in water

Critical Hazard
Endocrine Disruptor (Estrogenic); Acute Aquatic

Toxicity

Risk Assessment & Safety Protocols
Core Directive: Treat NP1EO as a "Zero-Discharge" chemical. Unlike common lab reagents,

the primary risk is not just immediate worker safety, but catastrophic environmental impact if

released down the drain.

Toxicology & Endocrine Disruption
NP1EO mimics 17

-estradiol. It binds to estrogen receptors, potentially causing feminization in aquatic vertebrates
and reproductive impairment in mammals.

Worker Safety: High viscosity increases the risk of splashes. It is a severe eye irritant and

skin irritant.

Permeation: NP1EO can penetrate standard latex gloves.

Personal Protective Equipment (PPE) Matrix
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PPE Category Standard Application Note

Gloves Nitrile (Double-glove)

Latex is permeable to

nonylphenols. Change outer

glove every 30 mins.

Eye Protection Chemical Splash Goggles
Face shield required if

handling volumes >50 mL.

Respiratory Fume Hood

Low vapor pressure, but

aerosols are hazardous.

Always handle in a hood.

Storage & Stability Protocol
NP1EO is susceptible to oxidative degradation and can adsorb to certain plastics, altering

concentration in analytical standards.

Containment Materials
Recommended: Borosilicate Glass (Amber).

Prohibited: Low-Density Polyethylene (LDPE) or PVC. Nonylphenols can leach plasticizers

or adsorb to the container walls, compromising analytical accuracy (See EPA Method 537

guidelines for similar surfactant handling).

Environmental Conditions[1][5]
Temperature: Store at +2°C to +8°C.

Atmosphere: Hygroscopic. Store under an inert gas overlay (Nitrogen or Argon) if using as a

quantitative standard.

Segregation: Keep away from strong oxidizing agents and acids.

Handling & Preparation: The "Viscosity Problem"
Challenge: NP1EO is viscous. Standard air-displacement pipettes (e.g., Gilson P200/P1000)

will under-deliver volume due to liquid retention in the tip and capillary resistance.
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Protocol A: Gravimetric Preparation (Gold Standard)
For analytical standards, never rely on volumetric pipetting.

Place a volumetric flask on an analytical balance (4-decimal precision).

Tare the flask.

Add NP1EO dropwise using a glass Pasteur pipette or positive displacement syringe.

Record exact mass (

).

Calculate concentration:

.

Protocol B: Reverse Pipetting (For Biological Assays)
If you must use a micropipette, use the Reverse Pipetting Technique to improve accuracy by

>15%.

Figure 1: Reverse pipetting workflow to compensate for NP1EO viscosity.

Disposal & Environmental Stewardship
WARNING: NP1EO is regulated under EU REACH Annex XVII and is subject to EPA

Significant New Use Rules (SNUR).

The "Down-the-Drain" Prohibition: Under no circumstances should NP1EO or solutions

containing it be poured down the sink. Conventional wastewater treatment plants (WWTP)

cannot fully degrade NP1EO; it settles in sludge and persists as a chronic aquatic toxin.

Disposal Decision Tree
Figure 2: Mandatory disposal workflow. Note that even trace amounts are recommended for

incineration due to bioaccumulation potential.
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Regulatory Compliance Checklist
Labeling: Waste containers must be labeled "ENVIRONMENTALLY HAZARDOUS

SUBSTANCE, LIQUID, N.O.S. (Nonylphenol ethoxylate)."[1][2][3][4][5][6][7][8]

Spill Cleanup: Do not wash spills with water. Adsorb with vermiculite or clay. Place in a

sealed hazardous waste drum.

Glassware Cleaning: Rinse glassware with acetone or ethanol into the hazardous waste

container before washing with detergent in the sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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